3-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 3-[(4-methoxybenzoyl)carbamothioylamino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H23N3O4S/c1-27-17-9-7-14(8-10-17)20(26)24-21(29)23-16-5-2-4-15(12-16)19(25)22-13-18-6-3-11-28-18/h2,4-5,7-10,12,18H,3,6,11,13H2,1H3,(H,22,25)(H2,23,24,26,29)
• InChI Key: UQDDMMQNQKZNQE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C(=O)NCC3CCCO3

Description

3-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-(tetrahydro-2-furanylmethyl)benzamide is a small molecule that has been identified as a potential drug candidate for the treatment of various diseases. This compound has been synthesized using different methods and has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of 3-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood. However, it has been suggested that it works by inhibiting certain enzymes and signaling pathways that are involved in the growth of cancer cells and inflammation.
Biochemical and Physiological Effects
3-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to regulate glucose metabolism and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using 3-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is that it has shown promising results in various scientific research applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in the treatment of diseases.

Future Directions

There are several future directions for the research on 3-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-(tetrahydro-2-furanylmethyl)benzamide. One direction is to study its potential use in combination with other drugs to enhance its therapeutic effects. Another direction is to further investigate its mechanism of action to optimize its use in the treatment of various diseases. Additionally, more studies are needed to evaluate its safety and efficacy in human trials.

Synthesis Methods

The synthesis of 3-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-(tetrahydro-2-furanylmethyl)benzamide has been reported using different methods. One method involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride, which is then reacted with thiourea to form 4-methoxybenzoyl isothiocyanate. This is then reacted with 2-amino-N-(tetrahydro-2-furanylmethyl)benzamide to form the final product.

Scientific Research Applications

3-({[(4-methoxybenzoyl)amino]carbothioyl}amino)-N-(tetrahydro-2-furanylmethyl)benzamide has been studied for its potential use in the treatment of various diseases such as cancer, inflammation, and diabetes. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. In addition, it has also been shown to have antidiabetic effects by regulating glucose metabolism.